Cas no 1310458-00-4 (3-Azetidinecarboximidamide)

• Product Name: 3-Azetidinecarboximidamide
• CAS No: 1310458-00-4
• MF: C₄H₉N₃
• MW: 99.1343600749969
• CID: 6569885
• Update Time: 2025-05-25

3-Azetidinecarboximidamide Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinecarboximidamide

• Inchi： 1S/C4H9N3/c5-4(6)3-1-7-2-3/h3,7H,1-2H2,(H3,5,6)
• InChI Key： AEXLMEHPCRNKTC-UHFFFAOYSA-N
• SMILES： N1CC(C(N)=N)C1

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 186.2±50.0 °C(Predicted)
• pka: 11.53±0.20(Predicted)

Additional information on 3-Azetidinecarboximidamide

3-Azetidinecarboximidamide (CAS No. 1310458-00-4): A Comprehensive Overview

The compound 3-Azetidinecarboximidamide, identified by the CAS registry number CAS No. 1310458-00-4, is a specialized organic compound that has garnered attention in the fields of organic chemistry and materials science. This compound belongs to the class of azetidine derivatives, which are four-membered ring structures with unique chemical properties. The presence of the imidamide functional group further enhances its reactivity and potential applications in various chemical processes.

Azetidine derivatives have been extensively studied due to their structural rigidity and ability to participate in a wide range of chemical reactions. The azetidine ring system is known for its strained geometry, which can influence the electronic properties of the molecule and make it suitable for specific applications such as catalysis or drug design. The introduction of the imidamide group in 3-Azetidinecarboximidamide adds another layer of functionality, enabling this compound to act as a versatile building block in organic synthesis.

Recent advancements in synthetic methodologies have made it possible to produce 3-Azetidinecarboximidamide with high purity and efficiency. Researchers have explored various routes, including cycloaddition reactions and ring-closing metathesis, to synthesize this compound. These methods not only improve the yield but also allow for better control over the stereochemistry of the product, which is crucial for applications in asymmetric synthesis.

The physical and chemical properties of CAS No. 1310458-00-4 have been thoroughly characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies reveal that the compound exhibits a high degree of thermal stability and reactivity under specific conditions, making it suitable for use in high-temperature chemical processes.

In terms of applications, 3-Azetidinecarboximidamide has shown promise in the field of materials science as a precursor for advanced polymers and coatings. Its ability to form strong intermolecular bonds allows for the creation of materials with enhanced mechanical and thermal properties. Additionally, this compound has been investigated for its potential use in drug delivery systems, where its unique chemical structure can facilitate targeted drug release mechanisms.

The latest research on CAS No. 1310458-00-4 has focused on its role in catalytic processes. Scientists have discovered that this compound can act as an efficient catalyst in certain organic transformations, such as alkene epoxidation and enantioselective reductions. These findings highlight its potential to revolutionize industrial chemical processes by offering more sustainable and cost-effective alternatives.

In conclusion, 3-Azetidinecarboximidamide (CAS No. 1310458-00-4) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers and industry professionals alike.